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Compound of Interest

Compound Name: Nerone

Cat. No.: B1595471 Get Quote

A comprehensive search for public data on the preliminary toxicity screening of the fragrance

ingredient Nerone (CAS 31375-17-4) has revealed a significant lack of detailed toxicological

studies required to generate an in-depth technical guide. While basic hazard information is

available, the specific quantitative data, experimental protocols, and mechanistic pathway

information necessary for a comprehensive safety assessment are not present in the public

domain.

Nerone, chemically identified as 1-(p-menth-1-en-6-yl)propan-1-one, is primarily used in

perfume compositions for soaps, detergents, and cosmetic preparations.[1] Its use as a

fragrance ingredient is documented by the International Fragrance Association (IFRA).[2]

Publicly accessible safety data is limited and presents some contradictions. One chemical

supplier database notes it as a skin irritant and a flammable liquid, assigning it the obsolete

European hazard code "Xn" (Harmful) and risk statement "R22" (Harmful if swallowed).[1]

However, the PubChem database indicates that Nerone does not meet the criteria for GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) hazards in the

majority of notifications submitted.[2] Another source suggests it may cause skin irritation in

concentrated forms.[3]

The core requirements for the requested technical guide—including quantitative data for

structured tables, detailed experimental protocols, and signaling pathway diagrams—cannot be

fulfilled due to the absence of the following critical information in public sources:
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In Vitro Cytotoxicity Data: No studies detailing the cytotoxic effects of Nerone on various cell

lines (e.g., IC50 values) were found.

Genotoxicity Data: There is no publicly available information from standard genotoxicity

assays such as the Ames test, micronucleus assay, or chromosomal aberration test.

Acute Systemic Toxicity Data: No Median Lethal Dose (LD50) values from oral, dermal, or

inhalation studies in animal models are available.

Repeated Dose Toxicity Data: Information on the effects of sub-acute, sub-chronic, or

chronic exposure to Nerone is not available.

Mechanistic/Signaling Pathway Data: No studies were identified that investigate the

molecular mechanisms of action or potential signaling pathways affected by Nerone.

Without access to proprietary industry safety evaluations or unpublished academic research, a

detailed preliminary toxicity screening guide that meets the specified requirements cannot be

constructed. The creation of the requested data tables, protocol descriptions, and workflow

diagrams is therefore not possible at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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